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Cat. No.: B042553 Get Quote

An In-depth Analysis of Commercial Suppliers, Pricing Dynamics, and Quality Considerations

for a Key Fluorinated Building Block

For researchers, scientists, and professionals in drug development, the strategic selection and

procurement of specialized chemical reagents are paramount to the success and integrity of

their work. Perfluoropentyliodide (C5F11I), a critical building block in the synthesis of novel

fluorinated compounds, presents a unique set of procurement challenges and considerations.

This technical guide provides a comprehensive overview of the commercial landscape for

Perfluoropentyliodide, including an analysis of key suppliers, pricing structures, and essential

quality control measures to ensure the compound's suitability for demanding research and

pharmaceutical applications.

The Strategic Importance of Perfluoropentyliodide
in Research and Development
Perfluoropentyliodide, also known as 1-iodo-1,1,2,2,3,3,4,4,5,5,5-undecafluoropentane,

serves as a versatile precursor for the introduction of the perfluoropentyl (C5F11) moiety into

organic molecules. The unique physicochemical properties imparted by this highly fluorinated

chain—including enhanced metabolic stability, increased lipophilicity, and altered electronic

characteristics—make it a valuable tool in the design of novel pharmaceuticals and advanced
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materials. Its application is particularly prominent in the development of therapeutic agents

where metabolic resistance and bioavailability are critical parameters.

Commercial Suppliers: A Landscape of Specialists
The commercial availability of Perfluoropentyliodide is primarily concentrated among

specialized chemical suppliers that focus on fluorine chemistry and research chemicals. These

companies range from large, well-established manufacturers to smaller, niche providers.

Table 1: Prominent Commercial Suppliers of Perfluoropentyliodide
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Supplier Purity
Available
Quantities

Notes

Apollo Scientific 98% 5g, 25g

Offers readily

available stock with

clear pricing. A good

option for small-scale

research needs.[1]

ChemShuttle 95% 1g, 5g, 10g, 25g

Pricing is available

upon inquiry,

suggesting a "request

for quote" (RFQ)

model.[2]

ChemicalBook Varies Varies

An online marketplace

listing multiple

suppliers, including

Henan Aochuang

Chemical Co., Ltd.,

TOKYO CHEMICAL

INDUSTRY CO.,

LTD., and Shanghai

Macklin Biochemical

Co.,Ltd. Pricing and

availability require

direct inquiry with the

listed vendors.[3][4]

It is important to note that while online chemical marketplaces like ChemicalBook provide a

broad overview of potential suppliers, the actual manufacturing source may not always be

transparent. For critical applications, direct engagement with the primary manufacturer or a

highly reputable distributor is recommended to ensure batch-to-batch consistency and

comprehensive quality documentation.

Decoding the Price of Perfluoropentyliodide:
Factors and Analysis
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The pricing of Perfluoropentyliodide is influenced by a confluence of factors, including the

complexity of its synthesis, the purity of the final product, the scale of production, and prevailing

market dynamics for fluorinated compounds.

Table 2: Illustrative Pricing for Perfluoropentyliodide

Supplier Quantity Price (USD)
Price per Gram
(USD)

Apollo Scientific 5g £53.00 (~$67) ~$13.40

Apollo Scientific 25g £195.00 (~$246) ~$9.84

Note: Prices are subject to change and may not include shipping and handling fees. Currency

conversions are approximate.

Several key factors contribute to the cost of Perfluoropentyliodide:

Raw Material Costs: The synthesis of perfluorinated compounds often involves specialized

and costly starting materials.

Synthesis Complexity: The direct fluorination of organic compounds can be challenging and

require specialized equipment and expertise, contributing to the overall production cost.

Purification and Quality Control: Achieving high purity levels (e.g., >98%) necessitates

rigorous purification techniques and comprehensive analytical testing, which adds to the final

price.

Scale of Production: Like many specialty chemicals, the price per gram of

Perfluoropentyliodide generally decreases with larger order quantities due to economies of

scale in manufacturing.

Regulatory Compliance: The production and handling of fluorinated compounds are often

subject to stringent environmental and safety regulations, which can impact manufacturing

costs.
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Synthesis and Quality Control: Ensuring Fitness for
Purpose
For researchers and drug development professionals, understanding the synthesis and quality

control of Perfluoropentyliodide is crucial for ensuring the reliability and reproducibility of their

experimental results.

Synthesis Pathway Overview
While specific proprietary synthesis methods may vary between manufacturers, a common

conceptual pathway for the production of perfluoroalkyl iodides involves the reaction of a

perfluoroalkene with iodine and a fluoride source. The process requires careful control of

reaction conditions to ensure high yield and minimize the formation of impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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